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Compound of Interest

Compound Name: Garjasmin

Cat. No.: B174205 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Essential procedures for

the safe handling and disposal of Garjasmin.

This guide provides detailed procedural information for the proper disposal of Garjasmin (CAS

No. 144868-43-9), an iridoid aglycone isolated from the flowers of Gardenia jasminoides Ellis.

[1] In the absence of a specific Safety Data Sheet (SDS) for pure Garjasmin, a cautious

approach based on general laboratory safety principles and available data for related

substances is mandatory. This document is intended to supplement, not replace, institutional

and regulatory waste disposal protocols.

Chemical and Physical Properties of Garjasmin
For safe handling and disposal, it is crucial to be aware of the known properties of Garjasmin.

The following table summarizes key data points.
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Property Value Source

CAS Number 144868-43-9 [1]

Molecular Formula C₁₁H₁₂O₅ [1]

Molecular Weight 224.21 g/mol [1]

Boiling Point (Predicted) 381.9 ± 42.0 °C [1]

Density (Predicted) 1.463 ± 0.06 g/cm³ [1]

pKa (Predicted) 12.57 ± 0.40 [1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Garjasmin Disposal Workflow
The following diagram outlines the recommended step-by-step procedure for the safe disposal

of Garjasmin waste. This workflow is designed to minimize risk and ensure compliance with

standard laboratory safety practices.
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Pre-Disposal Steps

Disposal Path

Solid Waste

Liquid Waste

Final Disposal

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Segregate Garjasmin Waste
(Solid vs. Liquid)

3a. Place in a Labeled,
Sealed Container

3b. Collect in a Compatible,
Labeled Waste Container

Label: 'Garjasmin Solid Waste',
Chemical Formula, Date

4. Arrange for Pickup by
Environmental Health & Safety (EHS)

Label: 'Garjasmin Liquid Waste',
Solvents Used, Date

5. Complete Waste Disposal
Documentation

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Garjasmin waste in a laboratory setting.

Detailed Experimental Protocols for Disposal
The following protocols provide detailed, step-by-step guidance for the disposal of solid and

liquid Garjasmin waste, as well as for managing empty containers and spills.

Personal Protective Equipment (PPE)
Before handling Garjasmin or its waste, ensure you are wearing appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Body Protection: A standard laboratory coat.

Waste Segregation
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Solid Waste: Includes contaminated consumables such as weigh boats, filter paper, and

gloves.

Liquid Waste: Includes unused solutions of Garjasmin and solvent rinses of containers.

Never mix Garjasmin waste with other chemical waste streams unless explicitly permitted

by your institution's EHS department.

Solid Waste Disposal
Collect all solid waste contaminated with Garjasmin in a dedicated, durable, and sealable

container. A plastic bag or a wide-mouthed plastic bottle with a screw cap is suitable.

Clearly label the container with "Garjasmin Solid Waste," the chemical formula (C₁₁H₁₂O₅),

and the date of accumulation.

Store the sealed container in a designated hazardous waste accumulation area within the

laboratory, away from incompatible materials.

Liquid Waste Disposal
Collect all liquid waste containing Garjasmin in a dedicated, leak-proof, and chemically

compatible waste container. Glass or polyethylene containers are generally appropriate.

The container must be clearly labeled with "Garjasmin Liquid Waste," the name and

approximate concentration of the solvent(s) used, and the date.

Keep the waste container securely capped when not in use.

Store the liquid waste container in a secondary containment bin in a designated hazardous

waste area.

Disposal of Empty Containers
For containers that held pure Garjasmin, triple rinse with a suitable solvent (e.g., acetone or

ethanol).
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Collect the first rinse as hazardous liquid waste. Subsequent rinses may be managed as

hazardous waste or as directed by your institution's EHS.

After rinsing, deface or remove the original label.

Dispose of the rinsed, unlabeled container according to your facility's procedures for clean

glassware or plasticware.

Spill Management
In the event of a small spill, wear your PPE and absorb the material with an inert absorbent

(e.g., vermiculite, sand, or commercial sorbent pads).

Collect the contaminated absorbent material and dispose of it as solid Garjasmin waste.

Clean the spill area with a suitable solvent, and collect the cleaning materials and solvent as

hazardous waste.

For large spills, evacuate the area and contact your institution's EHS or emergency response

team immediately.

Final Disposal
All segregated and labeled Garjasmin waste must be disposed of through your institution's

Environmental Health & Safety (EHS) department.

Follow your EHS procedures for requesting a hazardous waste pickup.

Complete all required waste disposal forms accurately and completely.

Disclaimer: The information provided in this guide is intended for trained laboratory personnel.

Always consult your institution's specific safety and disposal protocols, and when in doubt,

contact your Environmental Health & Safety department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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